Cas no 1427358-90-4 (methyl 2-azatricyclo[3.3.1.13?]decane-5-carboxylate;hydrochloride)

• Product Name: methyl 2-azatricyclo[3.3.1.13?]decane-5-carboxylate;hydrochloride
• CAS No: 1427358-90-4
• MF: C₁₁H₁₈ClNO₂
• MW: 231.719122409821
• MDL: MFCD19707044
• CID: 2094318
• Update Time: 2025-06-28

methyl 2-azatricyclo[3.3.1.13?]decane-5-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-azaadamantane-5-carboxylate hydrochloride
• 2-Aza-tricyclo[3.3.1.1(3,7)]decane-5-carboxylic acid methyl ester hydrochloride
• PB21505
• 2-Aza-tricyclo[3.3.1.1(3,7)]decane-5-carboxylic acid methyl ester HCl
• CID 91634087
• methyl 2-azatricyclo[3.3.1.13?]decane-5-carboxylate
• methyl 2-azatricyclo[3.3.1.13?]decane-5-carboxylate;hydrochloride

• MDL： MFCD19707044
• Inchi： 1S/C11H17NO2.ClH/c1-14-10(13)11-4-7-2-8(5-11)12-9(3-7)6-11;/h7-9,12H,2-6H2,1H3;1H
• InChI Key： MMRKEVAQVFREIQ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C12CC3CC(CC(C1)N3)C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on methyl 2-azatricyclo[3.3.1.13?]decane-5-carboxylate;hydrochloride

Methyl 2-azatricyclo[3.3.1.1³]decane-5-carboxylate hydrochloride

Methyl 2-azatricyclo[3.3.1.1³]decane-5-carboxylate hydrochloride, also known by its CAS number 1427358-90-4, is a highly specialized organic compound with a unique bicyclic structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of azatricycloalkanes, which are known for their rigid, bicyclic frameworks that can mimic the structural features of certain bioactive molecules. The compound's structure is characterized by a tricyclic system with a nitrogen atom at the 2-position, which imparts both structural rigidity and potential for hydrogen bonding interactions.

The synthesis of methyl 2-azatricyclo[3.3.1.1³]decane-5-carboxylate hydrochloride involves a series of carefully designed organic reactions, including cycloaddition processes and subsequent functionalization steps to introduce the carboxylate and hydrochloride groups. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for research purposes.

One of the most promising applications of this compound lies in its potential as a bioisostere or template molecule in drug design. Its rigid bicyclic framework allows it to serve as a scaffold for constructing bioactive compounds with improved pharmacokinetic properties, such as enhanced solubility and stability. Researchers have explored its use in developing modulators of G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases, including cardiovascular disorders and neurodegenerative diseases.

Recent studies have highlighted the ability of methyl 2-azatricyclo[3.3.1.1³]decane-5-carboxylate hydrochloride to act as a selective antagonist for certain subtypes of serotonin receptors, making it a valuable tool in investigating the role of these receptors in conditions such as depression and anxiety disorders. The compound's unique structure facilitates interactions with specific receptor domains, offering insights into the design of more selective and potent drugs.

In addition to its pharmacological applications, this compound has also been utilized in computational chemistry studies to explore molecular recognition and binding affinities between small molecules and target proteins. Its rigid framework provides an ideal platform for studying non-covalent interactions, such as π–π stacking and hydrogen bonding, which are crucial for drug-target binding.

The development of analogs based on methyl 2-azatricyclo[3.3.1.1³]decane-5-carboxylate hydrochloride has further expanded its utility in medicinal chemistry research. By modifying substituents at various positions on the bicyclic system, researchers have been able to fine-tune the compound's physicochemical properties and enhance its bioavailability while maintaining its bioactivity.

From an analytical standpoint, the characterization of this compound has been achieved through advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, which have provided detailed insights into its molecular structure and conformational preferences.

In summary, methyl 2-azatricyclo[3.3.1.1³]decane-5-carboxylate hydrochloride represents a versatile building block in contemporary drug discovery efforts due to its unique structural features and potential for functionalization. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic agents.